Cas no 1503816-16-7 (2-methyl-3H-imidazo4,5-bpyridin-7-amine)
2-methyl-3H-imidazo4,5-bpyridin-7-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3H-imidazo4,5-bpyridin-7-amine
- EN300-1276306
- 2-METHYL-3H-IMIDAZO[4,5-B]PYRIDIN-7-AMINE
- 1503816-16-7
- 3H-Imidazo[4,5-b]pyridin-7-amine, 2-methyl-
-
- Inchi: 1S/C7H8N4/c1-4-10-6-5(8)2-3-9-7(6)11-4/h2-3H,1H3,(H3,8,9,10,11)
- InChI Key: LQHQIXLGVJVBAJ-UHFFFAOYSA-N
- SMILES: C12NC(C)=NC1=C(N)C=CN=2
Computed Properties
- Exact Mass: 148.074896272g/mol
- Monoisotopic Mass: 148.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 67.6Ų
Experimental Properties
- Density: 1.386±0.06 g/cm3(Predicted)
- Boiling Point: 492.0±25.0 °C(Predicted)
- pka: 12.25±0.40(Predicted)
2-methyl-3H-imidazo4,5-bpyridin-7-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1276306-0.05g |
2-methyl-3H-imidazo[4,5-b]pyridin-7-amine |
1503816-16-7 | 0.05g |
$888.0 | 2023-06-08 | ||
| Enamine | EN300-1276306-0.1g |
2-methyl-3H-imidazo[4,5-b]pyridin-7-amine |
1503816-16-7 | 0.1g |
$930.0 | 2023-06-08 | ||
| Enamine | EN300-1276306-0.25g |
2-methyl-3H-imidazo[4,5-b]pyridin-7-amine |
1503816-16-7 | 0.25g |
$972.0 | 2023-06-08 | ||
| Enamine | EN300-1276306-0.5g |
2-methyl-3H-imidazo[4,5-b]pyridin-7-amine |
1503816-16-7 | 0.5g |
$1014.0 | 2023-06-08 | ||
| Enamine | EN300-1276306-1.0g |
2-methyl-3H-imidazo[4,5-b]pyridin-7-amine |
1503816-16-7 | 1g |
$1057.0 | 2023-06-08 | ||
| Enamine | EN300-1276306-2.5g |
2-methyl-3H-imidazo[4,5-b]pyridin-7-amine |
1503816-16-7 | 2.5g |
$2071.0 | 2023-06-08 | ||
| Enamine | EN300-1276306-5.0g |
2-methyl-3H-imidazo[4,5-b]pyridin-7-amine |
1503816-16-7 | 5g |
$3065.0 | 2023-06-08 | ||
| Enamine | EN300-1276306-10.0g |
2-methyl-3H-imidazo[4,5-b]pyridin-7-amine |
1503816-16-7 | 10g |
$4545.0 | 2023-06-08 | ||
| Enamine | EN300-1276306-50mg |
2-methyl-3H-imidazo[4,5-b]pyridin-7-amine |
1503816-16-7 | 50mg |
$647.0 | 2023-10-01 | ||
| Enamine | EN300-1276306-100mg |
2-methyl-3H-imidazo[4,5-b]pyridin-7-amine |
1503816-16-7 | 100mg |
$678.0 | 2023-10-01 |
2-methyl-3H-imidazo4,5-bpyridin-7-amine Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-methyl-3H-imidazo4,5-bpyridin-7-amine
Market Research and Analysis of 2-Methyl-3H-Imidazo[4,5-b]Pyridin-7-Amine (1503816-16-7) in the Chemical-Biomedical Field
2-Methyl-3H-imidazo[4,5-b]pyridin-7-amine, identified by the CAS registry number 1503816-16-7, is a compound of significant interest in the chemical and biomedical industries. This molecule has garnered attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.
The compound's structure, characterized by a fused imidazo-pyridine ring system with a methyl substituent, contributes to its unique chemical properties. These properties make it a promising candidate for use in medicinal chemistry research. Recent studies have highlighted its ability to modulate key biological targets, such as kinases and receptors, which are critical in disease progression.
In terms of market demand, the increasing focus on personalized medicine and the need for more effective treatments have driven interest in compounds like 2-methyl-3H-imidazo[4,5-b]pyridin-7-amine. Pharmaceutical companies and research institutions are actively exploring its potential for use in preclinical studies and early-stage clinical trials. Additionally, the compound's versatility allows for its application in both small-molecule drug development and advanced therapeutic strategies.
The global market for such compounds is influenced by several factors, including regulatory frameworks, technological advancements in synthetic chemistry, and the availability of cost-effective production methods. Suppliers specializing in fine chemicals and intermediates play a crucial role in meeting the growing demand for 2-methyl-3H-imidazo[4,5-b]pyridin-7-amine. These suppliers often collaborate with research organizations to ensure timely delivery of high-quality materials for experimental purposes.
From a research perspective, recent publications have demonstrated the compound's efficacy in inhibiting specific enzymes associated with pathological conditions. For instance, studies have shown its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways involved in cancer cell proliferation. These findings underscore the compound's broad applicability across multiple therapeutic areas.
In conclusion, 2-methyl-3H-imidazo[4,5-b]pyridin-7-amine (1503816-16-7) represents a valuable asset in the chemical-biomedical landscape. Its unique chemical properties and diverse biological activities position it as a key player in future drug development efforts. As research continues to uncover new applications for this compound, its market presence is expected to grow significantly, driven by both academic and industrial interests.
1503816-16-7 (2-methyl-3H-imidazo4,5-bpyridin-7-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)